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Compound of Interest

Compound Name: Direct Blue 71

Cat. No.: B12370080

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Direct Blue 71, a trisazo class dye. The information is intended for researchers,

scientists, and professionals in drug development who may utilize this dye in their work.

Core Chemical and Physical Properties
Direct Blue 71, also known by its Colour Index number C.I. 34140, is a dark blue, water-

soluble dye.[1][2][3] It is primarily used for dyeing cellulosic fibers such as cotton, viscose, and

paper, as well as leather and soap.[1][3] The dye's high affinity for these materials is a key

characteristic for its application in various industries.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for Direct Blue 71:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12370080?utm_src=pdf-interest
https://www.benchchem.com/product/b12370080?utm_src=pdf-body
https://www.benchchem.com/product/b12370080?utm_src=pdf-body
https://www.tandfonline.com/doi/abs/10.1080/01932691.2022.2102034
http://www.worlddyevariety.com/direct-dyes/direct-blue-71.html
https://datasheets.scbt.com/sc-218247.pdf
https://www.tandfonline.com/doi/abs/10.1080/01932691.2022.2102034
https://datasheets.scbt.com/sc-218247.pdf
https://www.tandfonline.com/doi/abs/10.1080/01932691.2022.2102034
https://www.benchchem.com/product/b12370080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
Synthesis of Direct Blue 71
The manufacturing of Direct Blue 71 is a multi-step process involving three sequential

coupling reactions.[1] The general procedure is as follows:

First Coupling: 3-Aminonaphthalene-1,5-disulfonic acid is diazotized and then coupled with

Naphthalen-1-amine.

Second Coupling: The product from the first coupling is diazotized again and subsequently

coupled with 8-Aminonaphthalene-2-sulfonic acid.

Third Coupling: The resulting intermediate is diazotized for a third time and finally coupled

with 7-Amino-4-hydroxynaphthalene-2-sulfonic acid under alkaline conditions to yield Direct
Blue 71.[1]

Visualizations
Experimental Workflow for the Synthesis of Direct Blue
71
The following diagram illustrates the key steps in the synthesis of Direct Blue 71.
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To view exact molar ratios, purification steps, and HRP optimization
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Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Synthesis workflow of Direct Blue 71 dye.

Logical Relationship of Reactants in Synthesis
This diagram shows the sequential addition of the key reactants in the synthesis process.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Reactant addition sequence for Direct Blue 71.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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